Cas no 105903-83-1 (1-(2-Methylazulen-1-yl)ethanone)

1-(2-Methylazulen-1-yl)ethanone structure
105903-83-1 structure
Product Name:1-(2-Methylazulen-1-yl)ethanone
CAS No:105903-83-1
MF:C13H12O
MW:184.233783721924
CID:1040059
PubChem ID:14545169
Update Time:2025-04-20

1-(2-Methylazulen-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methylazulen-1-yl)ethanone
    • A895925
    • 1-(2-Methylazulen-1-yl)ethan-1-one
    • DTXSID90561478
    • 105903-83-1
    • AKOS016007035
    • DS-016007
    • MFCD18072912
    • MDL: MFCD18072912
    • Inchi: 1S/C13H12O/c1-9-8-11-6-4-3-5-7-12(11)13(9)10(2)14/h3-8H,1-2H3
    • InChI Key: LAEMMWWSHFJJFS-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C)=CC2=CC=CC=CC=12

Computed Properties

  • Exact Mass: 184.088815002g/mol
  • Monoisotopic Mass: 184.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 41-42 ºC
  • Solubility: Almost insoluble (0.094 g/l) (25 º C),

1-(2-Methylazulen-1-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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